![molecular formula C14H18N2O2 B7585632 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone](/img/structure/B7585632.png)
1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone, also known as HIMO, is a synthetic compound that has gained attention in recent years due to its potential use in scientific research. HIMO is a cyclic amide that contains both an oxazole and an isoindoline ring, making it a unique and complex molecule. In
Scientific Research Applications
1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone has shown potential for use in a variety of scientific research applications. One of the most promising areas of research is in the field of neuroscience, where this compound has been shown to act as a potent and selective inhibitor of the glycine transporter GlyT1. This inhibition leads to an increase in glycine levels in the synaptic cleft, which can enhance NMDA receptor function and improve cognitive function. This compound has also been studied for its potential use in the treatment of schizophrenia, as it has been shown to improve both positive and negative symptoms of the disorder.
Mechanism of Action
The mechanism of action of 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone is primarily related to its ability to inhibit the glycine transporter GlyT1. This inhibition leads to an increase in glycine levels in the synaptic cleft, which can enhance NMDA receptor function and improve cognitive function. This compound has also been shown to have some activity at the serotonin transporter, although its effects in this area are not fully understood.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are primarily related to its ability to enhance NMDA receptor function through the inhibition of GlyT1. This enhancement can lead to improvements in cognitive function, as well as potential therapeutic effects in disorders such as schizophrenia. This compound has also been shown to have some activity at the serotonin transporter, although its effects in this area are not fully understood.
Advantages and Limitations for Lab Experiments
One of the main advantages of 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone for lab experiments is its selectivity for GlyT1 inhibition, which allows for more targeted research in the field of neuroscience. Additionally, the synthesis of this compound is relatively straightforward, making it accessible for researchers. However, one limitation of this compound is its low solubility in water, which can make it difficult to work with in certain experiments.
Future Directions
There are several future directions for research involving 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone. One potential area of study is in the development of new treatments for disorders such as schizophrenia and Alzheimer's disease, where this compound has shown promise in improving cognitive function. Additionally, further research is needed to fully understand the mechanism of action of this compound at the serotonin transporter and its potential implications for the treatment of depression and anxiety disorders. Finally, the development of new synthetic methods for this compound and related compounds could lead to the discovery of even more potent and selective inhibitors of GlyT1.
Synthesis Methods
The synthesis of 1,3,3a,4,7,7a-Hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone involves a multi-step process that requires the use of various reagents and catalysts. One of the most common methods for synthesizing this compound is through the reaction of 2,4-dimethyl-5-nitro-1,3-oxazole with isoindoline-1,3-dione in the presence of a reducing agent such as sodium dithionite. This reaction results in the formation of this compound, which can be purified through crystallization or column chromatography.
Properties
IUPAC Name |
1,3,3a,4,7,7a-hexahydroisoindol-2-yl-(2,4-dimethyl-1,3-oxazol-5-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O2/c1-9-13(18-10(2)15-9)14(17)16-7-11-5-3-4-6-12(11)8-16/h3-4,11-12H,5-8H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MCUDEYSDUPZGRN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(OC(=N1)C)C(=O)N2CC3CC=CCC3C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
246.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.